3-[Benzo(B)thiophen-2-YL]-5-fluorobenzoic acid
Catalog No.
S6691876
CAS No.
1261962-67-7
M.F
C15H9FO2S
M. Wt
272.30 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1261962-67-7
Product Name
3-[Benzo(B)thiophen-2-YL]-5-fluorobenzoic acid
IUPAC Name
3-(1-benzothiophen-2-yl)-5-fluorobenzoic acid
Molecular Formula
C15H9FO2S
Molecular Weight
272.30 g/mol
InChI
InChI=1S/C15H9FO2S/c16-12-6-10(5-11(7-12)15(17)18)14-8-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
InChI Key
BPCYRDMMFIZLME-UHFFFAOYSA-N
SMILES
C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC(=C3)F)C(=O)O
Canonical SMILES
C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC(=C3)F)C(=O)O
Fluorine Substitution
The presence of a fluorine atom on the benzoic acid ring can alter its electronic properties. This can be useful in medicinal chemistry for modulating the activity and selectivity of potential drug candidates. Fluorine substitution can influence factors like bioavailability and blood-brain barrier penetration [].
Benzo(b)thiophene Moiety
The benzo(b)thiophene group is a heterocycle found in various biologically active molecules. This group can participate in hydrogen bonding and other interactions with biomolecules, potentially leading to applications in drug discovery.
XLogP3
4.2
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
272.03072886 g/mol
Monoisotopic Mass
272.03072886 g/mol
Heavy Atom Count
19
Dates
Last modified: 11-23-2023
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